Cas no 23493-34-7 (1-Methyl-3-nitropyridin-1-ium iodide monohydrate)

1-Methyl-3-nitropyridin-1-ium iodide monohydrate is a pyridinium-based ionic compound with a nitro substituent, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its crystalline monohydrate form ensures stability and ease of handling. The compound’s nitro and quaternary ammonium groups make it a versatile reagent for nucleophilic substitution reactions and as a precursor for heterocyclic frameworks. Its high purity and well-defined structure facilitate reproducible results in synthetic applications. The iodide counterion enhances solubility in polar solvents, broadening its utility in reaction media. This compound is particularly valuable in the development of bioactive molecules and functional materials.

1-Methyl-3-nitropyridin-1-ium iodide monohydrate structure

23493-34-7 structure

Product Name:1-Methyl-3-nitropyridin-1-ium iodide monohydrate

CAS No:23493-34-7

MF:C₆H₇IN₂O₂

MW:266.036453485489

CID:2935327

PubChem ID:14146025

Update Time:2025-10-05

1-Methyl-3-nitropyridin-1-ium iodide monohydrate Chemical and Physical Properties

Names and Identifiers

- 1-methyl-3-nitropyridin-1-ium;iodide
- 23493-34-7
- 1-Methyl-3-nitropyridin-1-ium iodide monohydrate
- Inchi： 1S/C6H7N2O2.HI/c1-7-4-2-3-6(5-7)8(9)10;/h2-5H,1H3;1H/q+1;/p-1
- InChI Key： VCWWJCUYJIURHM-UHFFFAOYSA-M
- SMILES： [I-].[O-][N+](C1=CC=C[N+](C)=C1)=O

Computed Properties

Exact Mass: 265.95523Da
Monoisotopic Mass: 265.95523Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 132
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²

1-Methyl-3-nitropyridin-1-ium iodide monohydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P024Y0B-100mg	1-Methyl-3-nitropyridin-1-ium iodide monohydrate	23493-34-7	97%	100mg	$352.00	2024-05-23
1PlusChem	1P024Y0B-1g	1-Methyl-3-nitropyridin-1-ium iodide monohydrate	23493-34-7	97%	1g	$3170.00	2024-05-23

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Additional information on 1-Methyl-3-nitropyridin-1-ium iodide monohydrate

Comprehensive Overview of 1-Methyl-3-nitropyridin-1-ium iodide monohydrate (CAS No. 23493-34-7)

1-Methyl-3-nitropyridin-1-ium iodide monohydrate (CAS No. 23493-34-7) is a specialized organic compound with significant applications in pharmaceutical research, material science, and chemical synthesis. This compound, often referred to as a nitropyridinium derivative, has garnered attention due to its unique chemical properties and versatility in synthetic pathways. Researchers and industries are increasingly exploring its potential in drug development and catalysis, making it a subject of interest in modern chemistry.

The molecular structure of 1-Methyl-3-nitropyridin-1-ium iodide monohydrate features a pyridinium core substituted with a nitro group and a methyl group, combined with an iodide counterion and a water molecule. This configuration imparts distinct reactivity, particularly in nucleophilic substitution reactions and electrophilic aromatic substitutions. Its solubility in polar solvents like water and ethanol enhances its utility in laboratory settings, aligning with the growing demand for eco-friendly solvents in green chemistry initiatives.

In recent years, the compound has been linked to advancements in heterocyclic chemistry, a field pivotal to the design of bioactive molecules. Users searching for "nitropyridinium synthesis" or "applications of pyridinium salts" will find this compound relevant due to its role in constructing complex molecular architectures. Additionally, its stability under controlled conditions makes it a candidate for high-throughput screening in drug discovery, addressing the pharmaceutical industry's need for efficient lead optimization.

From an industrial perspective, 1-Methyl-3-nitropyridin-1-ium iodide monohydrate is valued for its potential in photocatalysis and organic electronics. These applications resonate with current trends in sustainable energy and smart materials, topics frequently queried in academic and commercial search engines. Its compatibility with light-driven reactions positions it as a promising component in solar energy conversion systems, a hotspot in renewable energy research.

Quality control and handling of CAS No. 23493-34-7 require adherence to standard laboratory protocols, ensuring optimal performance in experimental workflows. The compound's monohydrate form offers enhanced stability, a critical factor for long-term storage and reproducibility—key concerns for researchers investigating "stable nitropyridinium reagents." Furthermore, its iodide counterion contributes to its reactivity profile, enabling selective transformations in cross-coupling reactions, a technique widely used in medicinal chemistry.

In summary, 1-Methyl-3-nitropyridin-1-ium iodide monohydrate (CAS No. 23493-34-7) exemplifies the intersection of fundamental research and applied science. Its multifaceted applications—from pharmaceutical intermediates to advanced material precursors—highlight its relevance in addressing contemporary scientific challenges. As interest in tailored organic compounds grows, this compound remains a valuable tool for innovators seeking efficient and sustainable chemical solutions.